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Compound of Interest

Compound Name: LRRK2-IN-16

Cat. No.: B15582694

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling the compound LRRK2-IN-16, a potent and selective LRRK2 inhibitor.

Adherence to these procedural steps will minimize risk and ensure proper disposal, fostering a
secure and efficient research setting.

Personal Protective Equipment (PPE)

When handling LRRK2-IN-16, a comprehensive approach to personal protection is crucial. The
following table summarizes the recommended PPE to mitigate exposure risks.
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PPE Category Item Specifications & Use

Nitrile or neoprene gloves are
) ) ) recommended. Ensure gloves
Hand Protection Chemical-resistant gloves )
are regularly inspected for

tears or punctures before use.

o Must be worn at all times in the
) Safety glasses with side )
Eye Protection _ laboratory to protect against
shields or goggles
splashes.

A standard lab coat should be
Body Protection Laboratory coat worn to protect skin and
clothing from contamination.

Work should be conducted in a
) ) ) ) chemical fume hood to avoid
Respiratory Protection Use in a well-ventilated area ) ]
inhalation of any dust or

aerosols.[1]

Chemical Safety and Handling

While LRRK2-IN-16 is not classified as a hazardous substance, it is prudent to handle it with
care, following standard laboratory safety protocols.[1] Concentrations of the related compound
LRRK2-IN-1 greater than 1 yM have been shown to be toxic to cells in culture, underscoring
the need for careful handling to avoid accidental exposure.[2][3]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area in a chemical fume hood.

e Weighing and Reconstitution: When weighing the solid compound, do so in a fume hood to
prevent inhalation of dust particles. When reconstituting in a solvent, add the solvent slowly
to the compound to avoid splashing.

» Use: During experimental use, avoid direct contact with the skin and eyes.[1]
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o Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight and sources of ignition.[1]

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

Emergency Situation Procedural Steps

1. Immediately flush the affected area with
) copious amounts of water for at least 15
Skin Contact , . .
minutes. 2. Remove contaminated clothing. 3.

Seek medical attention if irritation persists.[1]

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact and lower eyelids. 2. Remove contact lenses, if

present and easy to do. 3. Seek immediate

medical attention.[1]

1. Move the individual to fresh air. 2. If breathing
Inhalation is difficult, provide oxygen. 3. Seek medical

attention.[1]

1. Do NOT induce vomiting. 2. Rinse mouth with

Ingestion _ _ _ _
water. 3. Seek immediate medical attention.[1]
1. Evacuate personnel from the immediate area.
2. Ensure adequate ventilation. 3. Wear full
Spil personal protective equipment. 4. Absorb the
pi

spill with an inert material (e.g., sand,
vermiculite) and place it in a sealed container for

disposal.[1]

Disposal Plan

Proper disposal of LRRK2-IN-16 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Disposal Guidelines:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://www.benchchem.com/product/b15582694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Chemical Waste: Dispose of unused LRRK2-IN-16 and solutions containing the compound

as chemical waste.

o Contaminated Materials: All disposable labware, gloves, and absorbent materials that have
come into contact with LRRK2-IN-16 should be placed in a designated, sealed waste

container.

o Regulations: All waste disposal must be conducted in accordance with local, state, and

federal regulations.[1]

Visual Workflow Guides

To further clarify the procedural steps for handling LRRK2-IN-16, the following diagrams
illustrate the standard operating procedure and emergency response for a spill.
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Safe handling workflow for LRRK2-IN-16.
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Emergency spill response procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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